![molecular formula C18H22N2O2 B1385074 N-(4-Amino-2-methylphenyl)-4-isobutoxybenzamide CAS No. 1020057-65-1](/img/structure/B1385074.png)
N-(4-Amino-2-methylphenyl)-4-isobutoxybenzamide
Overview
Description
N-(4-Amino-2-methylphenyl)-4-isobutoxybenzamide, also known as AMPIB, is a synthetic organic compound that has been studied for its potential applications in a variety of scientific research fields. It is an amide derivative of 4-aminobenzamide and is classified as a heterocyclic amine. This compound has been studied for its ability to act as a building block in organic synthesis and its potential to be used in various biomedical applications.
Scientific Research Applications
Biosensor Development
Karimi-Maleh et al. (2014) developed a biosensor using a modified carbon paste electrode, which includes a component structurally related to N-(4-Amino-2-methylphenyl)-4-isobutoxybenzamide. This biosensor is effective for electrocatalytic determination of glutathione and piroxicam, demonstrating the potential of this compound in sensitive detection technologies (Karimi-Maleh et al., 2014).
Psychotropic and Neurotropic Profiling
A study by Podolsky et al. (2017) on related compounds explores the psycho- and neurotropic properties of 3-(N-R,R′-aminomethyl)-2-methyl-1H-quinolin-4-ones. This research offers insights into how similar compounds, like N-(4-Amino-2-methylphenyl)-4-isobutoxybenzamide, may exhibit psychoactive properties, emphasizing its potential in neurological research (Podolsky, Shtrygol’, & Zubkov, 2017).
Environmental Applications
Research by Rahman and Nasir (2019) on a related compound, N-(((2-((2-Aminoethyl)amino)ethyl)amino)methyl)-4-sulfamoylbenzamide, demonstrates its utility in environmental remediation. This compound, when impregnated into hydrous zirconium oxide, effectively removes Ni(II) from aqueous solutions, indicating the potential for N-(4-Amino-2-methylphenyl)-4-isobutoxybenzamide in similar environmental applications (Rahman & Nasir, 2019).
Antiviral Research
Ji et al. (2013) synthesized a series of N-phenylbenzamide derivatives, including 3-amino-N-(4-bromophenyl)-4-methoxybenzamide, demonstrating its effectiveness against Enterovirus 71. This suggests that structurally similar compounds, such as N-(4-Amino-2-methylphenyl)-4-isobutoxybenzamide, could have potential in antiviral research (Ji et al., 2013).
Molecular Simulation in Drug Development
A study by Piplani et al. (2018) on N-(4-hydroxyphenyl)-3,4,5-trimethoxybenzamide derivatives emphasizes the role of molecular simulation in developing memory-enhancing drugs. This indicates the relevance of similar compounds in the development and simulation of new pharmacological agents (Piplani, Sharma, Mehta, & Malik, 2018).
properties
IUPAC Name |
N-(4-amino-2-methylphenyl)-4-(2-methylpropoxy)benzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O2/c1-12(2)11-22-16-7-4-14(5-8-16)18(21)20-17-9-6-15(19)10-13(17)3/h4-10,12H,11,19H2,1-3H3,(H,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMIHSGGNBHEELE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)N)NC(=O)C2=CC=C(C=C2)OCC(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-Amino-2-methylphenyl)-4-isobutoxybenzamide |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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